Cas no 7704-72-5 (Potassium fumarate)

• Product Name: Potassium fumarate
• CAS No: 7704-72-5
• MF: C₄H₂K₂O₄
• MW: 192.252883434296
• MDL: MFCD00151400
• CID: 983149
• Update Time: 2025-10-23

Potassium fumarate Chemical and Physical Properties

Names and Identifiers

• Potassium fumarate
• dipotassium fumarate
• Fumaric acid potassium(1:x)
• FUMARIC ACID, DIPOTASSIUM SALT
• dipotassium (E)-but-2-enedioate
• 8Z42Z85852
• dipotassium butenedioate
• Maleic acid, potassium salt
• Fumaric acid, potassium salt
• 2-Butenedioic acid (Z)-, potassium salt
• Fumaric acie
• 2-Butenedioic acid (E)-, dipotassium salt
• Potassium 2-butenedioate, (E)-
• 2-Butenedioic acid (E)-, potassium salt
• Fumaric acid potassium(1
• potassium (E)-butenedioate
• dipotassium ion bu
• Fumaric acid potassium

• MDL： MFCD00151400
• Inchi： 1S/C4H4O4.2K/c5-3(6)1-2-4(7)8;;/h1-2H,(H,5,6)(H,7,8);;/q;2*+1/p-2/b2-1+;;
• InChI Key： SHPKCSFVQGSAJU-SEPHDYHBSA-L
• SMILES： [K+].[K+].[O-]C(/C=C/C(=O)[O-])=O

Computed Properties

• Exact Mass: 191.92300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Topological Polar Surface Area: 80.3

Experimental Properties

• PSA: 80.26000
• LogP: -2.95760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Potassium fumarate

Recent Advances in the Study of Potassium Fumarate (7704-72-5) in Chemical Biology and Pharmaceutical Applications

Potassium fumarate (CAS: 7704-72-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications and potential therapeutic benefits. This compound, a potassium salt of fumaric acid, is known for its role in metabolic pathways and its use as an excipient in drug formulations. Recent studies have explored its efficacy in various biomedical contexts, including anti-inflammatory, antioxidant, and metabolic modulation properties. This research brief aims to summarize the latest findings and advancements related to Potassium fumarate, providing a comprehensive overview for professionals in the field.

One of the most notable areas of research involves the use of Potassium fumarate in the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Potassium fumarate exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which plays a critical role in the regulation of immune responses. The study highlighted its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's ability to modulate oxidative stress has been investigated, with findings suggesting its utility in mitigating oxidative damage in neurodegenerative disorders like Alzheimer's disease.

In addition to its therapeutic applications, Potassium fumarate has been studied for its role in enhancing drug delivery systems. Research published in the International Journal of Pharmaceutics in 2024 revealed that Potassium fumarate can improve the solubility and bioavailability of poorly water-soluble drugs. This is particularly relevant for the development of oral formulations, where the compound's buffering capacity and compatibility with various active pharmaceutical ingredients (APIs) make it an attractive excipient. The study also noted its stability under physiological conditions, further supporting its use in pharmaceutical formulations.

Another emerging area of interest is the metabolic effects of Potassium fumarate. A recent preclinical study conducted by a team at Harvard Medical School investigated its impact on cellular energy metabolism. The results, published in Cell Metabolism, indicated that Potassium fumarate can enhance mitochondrial function and ATP production, suggesting potential applications in metabolic disorders such as diabetes and obesity. These findings align with earlier research on fumarate derivatives, reinforcing the compound's significance in metabolic regulation.

Despite these promising developments, challenges remain in the widespread adoption of Potassium fumarate in clinical settings. Issues such as optimal dosing, long-term safety, and formulation stability require further investigation. Ongoing clinical trials, including a Phase II study evaluating its efficacy in multiple sclerosis, are expected to provide more definitive answers. Additionally, advancements in synthetic chemistry and bioprocessing may offer new avenues for the large-scale production of high-purity Potassium fumarate, addressing current limitations in supply and cost.

In conclusion, Potassium fumarate (7704-72-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical applications. Its anti-inflammatory, antioxidant, and metabolic properties, coupled with its utility in drug formulation, make it a valuable subject of ongoing research. As the scientific community continues to unravel its mechanisms and optimize its use, Potassium fumarate is poised to play an increasingly important role in the development of novel therapeutics and drug delivery systems. Future studies should focus on addressing existing challenges and exploring new therapeutic indications to fully harness its potential.